Cas no 95652-80-5 (2-Chloro-6-methoxynicotinaldehyde)

2-Chloro-6-methoxynicotinaldehyde structure
95652-80-5 structure
Product Name:2-Chloro-6-methoxynicotinaldehyde
CAS No:95652-80-5
MF:C7H6ClNO2
MW:171.581040859222
MDL:MFCD10697549
CID:1039757
PubChem ID:13382638
Update Time:2024-10-25

2-Chloro-6-methoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-methoxy-3-Pyridinecarboxaldehyde
    • 2-Chloro-6-methoxynicotinaldehyde
    • 2-Chloro-6-methoxynicotildehyde
    • 2-chloro-6-methoxypyridine-3-carbaldehyde
    • 2-chloro-3-formyl-6-methoxypyridine
    • 2-chloro-6-methoxy-pyridine-3-carbaldehyde
    • QXHZQUBXMXEKMX-UHFFFAOYSA-N
    • 6514AC
    • AB59889
    • BB 0261441
    • 3-Pyridinecarboxaldehyde,2-chloro-6-methoxy-
    • 3-Pyridinecarboxaldehyde, 2-chloro-6-methoxy-
    • 2-Chloro-6-methoxy-3-pyridinecarboxaldehyde (ACI)
    • VDA65280
    • DS-16650
    • J-508952
    • DTXSID70538921
    • AKOS006303650
    • W17184
    • MFCD10697549
    • SCHEMBL15228338
    • CS-W007212
    • 95652-80-5
    • DB-355914
    • MDL： MFCD10697549
    • Inchi： 1S/C7H6ClNO2/c1-11-6-3-2-5(4-10)7(8)9-6/h2-4H,1H3
    • InChI Key： QXHZQUBXMXEKMX-UHFFFAOYSA-N
    • SMILES： O=CC1C(Cl)=NC(OC)=CC=1

Computed Properties

  • Exact Mass: 171.00900
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 39.19000
  • LogP: 1.55610

2-Chloro-6-methoxynicotinaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-methoxynicotinaldehyde Pricemore >>

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2-Chloro-6-methoxynicotinaldehyde Production Method

Production Method 1

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  2 h, -20 °C
1.2 -20 °C; 30 min, -20 °C; -20 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Practical Total Syntheses of Acromelic Acids A and B
Ouchi, Hitoshi; Asahina, Aya; Asakawa, Tomohiro; Inai, Makoto; Hamashima, Yoshitaka; et al, Organic Letters, 2014, 16(7), 1980-1983

Production Method 2

1260812-74-5 1260812-74-5
1228898-61-0 1228898-61-0
95652-80-5 95652-80-5
95652-81-6 95652-81-6
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
Reference
Compounds for treating spinal muscular atrophy
, World Intellectual Property Organization, , ,

Production Method 3

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1.5 h, -78 °C
1.2 -78 °C; -78 °C → rt; 6 h, rt
Reference
Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects
Hao, Shu-Yi; Qi, Zhi-Yuan; Wang, Shuai; Wang, Xing-Rong; Chen, Shi-Wu, Bioorganic & Medicinal Chemistry, 2021, 31,

Production Method 4

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  2 h, -20 °C
1.2 -20 °C; 30 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Practical total syntheses of acromelic acids A and B
Inai, Makoto; Ouchi, Hitoshi; Asahina, Aya; Asakawa, Tomohiro; Hamashima, Yoshitaka; et al, Chemical & Pharmaceutical Bulletin, 2016, 64(7), 723-732

Production Method 5

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 30 min, -78 °C
Reference
Preparation of oxazolone compounds as inhibitors of casein kinase 1δ and 1ε
, World Intellectual Property Organization, , ,

Production Method 6

72648-12-5 72648-12-5
95652-80-5 95652-80-5
Reaction Conditions
Reference
Abnormal nucleophilic substitution of 3-trichloromethylpyridines by methoxide
Dainter, Ronald S.; Suschitzky, Hans; Wakefield, Basil J., Tetrahedron Letters, 1984, 25(49), 5693-6

Production Method 7

95652-80-5 95652-80-5
Reaction Conditions
Reference
Phenyllithium: novel metalating agent for pyridines
Mallet, Marc, Journal of Organometallic Chemistry, 1991, 406(1-2), 49-56

Production Method 8

72648-12-5 72648-12-5
95652-80-5 95652-80-5
58819-72-0 58819-72-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Transformations of trichloromethyl groups during reactions of 3-trichloromethylpyridines with methoxide
Dainter, Ronald S.; Jackson, Tracey; Omar, Abdirahman H. H.; Suschitzky, Hans; Wakefield, Basil J.; et al, Journal of the Chemical Society, 1989, (2), 283-7

2-Chloro-6-methoxynicotinaldehyde Raw materials

2-Chloro-6-methoxynicotinaldehyde Preparation Products

2-Chloro-6-methoxynicotinaldehyde Related Literature

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